Cyclonite

Specification

• CAS No.: 121-82-4
• Molecular Formula: C3H6N6O6
• Molecular Weight: 222.12 g/mol
• IUPAC Name: 1,3,5-trinitro-1,3,5-triazinane
• Standard InChI: InChI=1S/C3H6N6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H2
• Standard InChI Key: XTFIVUDBNACUBN-UHFFFAOYSA-N
• Impurities: Impure military grades ... /contain/ about 10% HMX /hexamethylenetetramine/ ...; Many other by-products are formed during the Bachmann process but may not always be present: 1,5-endo-methylene-3,7-dinitro-1,3,5,7-tetrazacyclooctane; 1,7-diacetoxy-2,4,6-trinitro-2,4,6-triazaheptane; 1,5-endo-ethylene-3,7-dinitro-1,3,5,7-tetrazacyclooctane; 1,5-endo-ethylidine-3,7-dinitro-1,3,5,7-tetrazacyclooctane; 1-nitro-3,5--dicyclohexyl-1,3,5-triazacyclohexane; N,N'-dimethylol-N,N'-dicyclohexyldiaminoethane; 3,7-dinitro-3,7-diaza-1,5-dioxacyclooctane; dinitroxydimethylnitramide; diacetoxydimethylnitramide; 1,3,5-trinitroso-1,3,5-triazacyclohexane.
• SMILES: C1N(CN(CN1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1N(CN(CN1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Appearance: Solid powder
• Boiling Point: 276-280 °C
• Colorform: White, crystalline powder; White crystalline solid; Orthorhombic crystals from acetone
• Flash Point: Explodes (NIOSH, 2024); Explodes; explodes
• Melting Point: 401 °F (NIOSH, 2024); 205.5 °C; Impure military grades containing about 10% HMX /hexamethylenetetramine, has a melting point of/ about 190 °C.; 401 °F

Introduction

Chemical Identity and Historical Context

Cyclonite, or RDX, is a white crystalline solid with the systematic name 1,3,5-trinitro-1,3,5-triazinane. Its molecular formula, C₃H₆N₆O₆, reflects a cyclic structure comprising three methylene groups bonded to nitroamine functional groups. The compound was initially developed by the British Royal Arsenal during the 1930s to counter German U-boats with reinforced hulls, as traditional explosives like TNT lacked sufficient penetrating power. The name “RDX” originated from Research Department Explosive, a classification used by Allied forces during World War II to maintain secrecy.

Historically, RDX gained prominence in munitions such as torpedoes, depth charges, and plastic explosives (e.g., C-4 and Semtex). Its adoption stemmed from a relative effectiveness factor (R.E. factor) of 1.60, indicating 60% greater power than TNT. Post-war, applications expanded into mining, quarrying, and controlled demolition, driven by its stability and compatibility with plasticizers.

Physical and Chemical Properties

Cyclonite’s utility arises from its unique physicochemical profile, detailed in Table 1.

Table 1: Physical and Chemical Properties of Cyclonite (RDX)

Property	Value
Molecular Weight	222.2 g/mol
Melting Point	401°F (206°C)
Density	1.82 g/cm³
Solubility in Water	42 mg/L at 20°C
Vapor Pressure	4.0 × 10⁻⁹ mmHg at 25°C
Octanol-Water Partition	0.87 (log Kow)

RDX exhibits low solubility in water, limiting environmental mobility, but its nitroamine groups render it toxic to humans and wildlife via inhalation or dermal exposure. Occupational safety guidelines cap airborne exposure at 1.5 mg/m³ due to risks of seizures and organ damage.

Synthesis and Manufacturing

Industrial production of RDX primarily follows the Bachmann process, which involves nitrating hexamethylenetetramine (HMTA) with concentrated nitric acid. The reaction proceeds as:

$$ \text{C}6\text{H}{12}\text{N}_4 + 4 \text{HNO}_3 \rightarrow \text{C}_3\text{H}_6\text{N}_6\text{O}_6 + 3 \text{CH}_2\text{O} + \text{NH}_4\text{NO}_3 $$

Key challenges include controlling exothermic reactions and minimizing byproducts like HMX (octogen), a more sensitive explosive. Modern facilities employ continuous nitration reactors to enhance yield and safety.

Crystal Structure and Polymorphism

Recent studies leveraging symmetry-adapted perturbation theory (SAPT) and molecular dynamics simulations have resolved RDX’s crystalline lattice. The lowest-energy polymorph aligns with experimental data, featuring a monoclinic unit cell (a = 13.18 Å, b = 11.58 Å, c = 10.71 Å, β = 109.2°) and a density of 1.82 g/cm³. Deviations in molecular orientation under varying temperatures and pressures remain under investigation.

Military and Industrial Applications

Explosive Formulations

RDX is rarely used pure due to sensitivity; instead, it is blended with desensitizers like waxes or polymers. Common formulations include:

• Composition B: RDX (60%) + TNT (40%) for artillery shells.

• C-4: RDX (91%) + plasticizer for moldable charges.

• PBXN-109: RDX + hydroxyl-terminated polybutadiene (HTPB) for naval warheads.

Switchable RDX Explosives

A 2024 breakthrough introduced thermally-expandable microspheres (TEMs) into RDX-rubber composites. Heating TEMs creates microscopic voids (~10 μm), enabling “on-demand” detonation by altering hotspot formation dynamics. Unheated charges remain inert, enhancing transport safety.

Environmental and Health Impacts

Contamination and Remediation

RDX persists at military sites, with concentrations exceeding 1,000 mg/kg soil at bombing ranges. Phytoremediation using Panicum virgatum (switchgrass) shows promise, achieving 70% degradation in 90 days via nitroreductase enzymes.

Toxicity Profile

Animal studies indicate RDX’s LD₅₀ (oral, rats) is 100–200 mg/kg, with chronic exposure causing neurotoxicity and hepatic damage. The U.S. EPA classifies it as a Group C carcinogen due to insufficient human data.

Market Dynamics and Future Trends

The global RDX market, valued at USD 11.1 billion in 2023, is projected to grow at a 4.3% CAGR through 2030, driven by defense spending and infrastructure projects. Asia-Pacific dominates demand, accounting for 38% of consumption, fueled by India’s ammunition modernization programs.

Table 2: RDX Market Projections

Metric	2023	2030 (Projected)
Market Size	$11.1B	$15.02B
Defense Sector Share	67%	72%
Civilian Applications	33%	28%